Cas no 181772-12-3 (Benzenepropanamine,3,5-bis(trifluoromethyl)-)

• Product Name: Benzenepropanamine,3,5-bis(trifluoromethyl)-
• CAS No: 181772-12-3
• MF: C₁₁H₁₁F₆N
• MW: 271.202163934708
• CID: 113703
• PubChem ID: 17954402
• Update Time: 2025-04-18

Benzenepropanamine,3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine,3,5-bis(trifluoromethyl)-
• 3-(3,5-bis-trifluoromethyl-phenyl)-propylamine
• 3-[3,5-bis(trifluoromethyl)phenyl]propan-1-amine
• DTXSID201265657
• 3,5-Bis(trifluoromethyl)benzenepropanamine
• KGXOHTRDLONUQE-UHFFFAOYSA-N
• AKOS017560581
• SCHEMBL1587764
• AB38736
• 181772-12-3

• MDL： MFCD07374097
• Inchi： 1S/C11H11F6N/c12-10(13,14)8-4-7(2-1-3-18)5-9(6-8)11(15,16)17/h4-6H,1-3,18H2
• InChI Key： KGXOHTRDLONUQE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CCCN)(F)F

Computed Properties

• Exact Mass: 271.07963
• Monoisotopic Mass: 271.07956833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02